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Compound of Interest

Compound Name: BS-181 dihydrochloride

Cat. No.: B1381285 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with an IC50

value of 21 nM.[1][2][3] It exhibits over 40-fold selectivity for CDK7 compared to other CDKs

such as CDK1, 2, 4, 5, 6, and 9.[2] By inhibiting CDK7, BS-181 disrupts the cell cycle and

transcription, leading to cell cycle arrest, primarily in the G1 phase, and subsequent apoptosis

in various cancer cell lines.[1][2][3][4] These application notes provide detailed protocols for the

dissolution and use of BS-181 dihydrochloride in cell culture experiments.

Mechanism of Action
CDK7 is a crucial component of the CDK-activating kinase (CAK) complex, which is

responsible for the activating phosphorylation of several other CDKs, including CDK1, CDK2,

CDK4, and CDK6. Additionally, as part of the general transcription factor TFIIH, CDK7

phosphorylates the C-terminal domain (CTD) of RNA polymerase II, a critical step in the

initiation of transcription.

BS-181 exerts its anti-proliferative effects by inhibiting the kinase activity of CDK7. This

inhibition prevents the phosphorylation of CDK7's substrates, leading to two main downstream

effects:
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Cell Cycle Arrest: The lack of activation of other CDKs, such as CDK2, prevents the cell from

progressing through the G1/S checkpoint, leading to an accumulation of cells in the G1

phase of the cell cycle.[1][3][4]

Induction of Apoptosis: Inhibition of transcription and disruption of the cell cycle machinery

ultimately trigger programmed cell death, or apoptosis.[1][2] Studies have shown that BS-

181 can induce the extrinsic apoptosis pathway by upregulating TRAIL and its death

receptors, DR4 and DR5.[4]
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Caption: Mechanism of action of BS-181 as a CDK7 inhibitor.

Quantitative Data
The following table summarizes the key properties of BS-181 dihydrochloride.
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Property Value Reference(s)

Molecular Weight 453.45 g/mol ,

Chemical Formula C₂₂H₃₂N₆·2HCl ,

Purity ≥98% ,

IC50 for CDK7 21 nM ,

Solubility in Water Up to 100 mM (45.34 mg/mL) ,

Solubility in DMSO Up to 100 mM (45.34 mg/mL) ,

Storage (Powder)
Store at +4°C or -20°C for

long-term storage.
,[5],

Storage (Solutions)

Prepare fresh or store at -80°C

for up to 6 months. Solutions

are reported to be unstable.

[5],[6]

Note: The solubility of the monohydrochloride salt has been reported as 25 mg/mL in DMSO

and 10 mg/mL in PBS (pH 7.2).[7] Always refer to the manufacturer's product-specific

datasheet.

Experimental Protocols
Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BS-181 dihydrochloride,

a common starting concentration for cell culture experiments.

Materials:

BS-181 dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 453.45 g/mol × 1000 mg/g = 4.53 mg

Weigh the compound: Carefully weigh out 4.53 mg of BS-181 dihydrochloride powder and

place it in a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of sterile DMSO to the tube containing the powder.

Ensure complete dissolution: Vortex the tube for 30-60 seconds. If necessary, gently warm

the solution to 37°C or use a sonicator bath for a few minutes to ensure the compound is

fully dissolved. Visually inspect the solution to confirm there are no visible particles.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile microcentrifuge tubes. Store the aliquots at -80°C. Avoid repeated freeze-thaw cycles.

[6] It is recommended to prepare fresh solutions for optimal activity, as some sources

suggest instability in solution.[5]

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the 10 mM stock solution to the desired final concentration

in cell culture medium.

Materials:

10 mM BS-181 dihydrochloride stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and tubes

Procedure:
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Thaw the stock solution: Remove one aliquot of the 10 mM stock solution from the -80°C

freezer and thaw it at room temperature.

Calculate the required volume: Determine the volume of the stock solution needed to

achieve the desired final concentration in your cell culture experiment. For example, to

prepare 1 mL of a 10 µM working solution:

V₁ = (C₂ × V₂) / C₁

V₁ = (10 µM × 1 mL) / 10,000 µM = 0.001 mL or 1 µL

Where:

V₁ = Volume of stock solution

C₁ = Concentration of stock solution (10 mM = 10,000 µM)

V₂ = Final volume of working solution

C₂ = Final concentration of working solution

Prepare the working solution: Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed

complete cell culture medium. Mix thoroughly by gentle pipetting.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the treated samples. In the example

above, the final DMSO concentration is 0.1%.

Treat the cells: Add the appropriate volume of the working solution to your cell culture plates

to achieve the desired final concentration.

Important Considerations:

Solubility in Media: While BS-181 is soluble in aqueous solutions, high concentrations may

precipitate in cell culture media. It is recommended to prepare working solutions fresh and

visually inspect for any signs of precipitation before adding to cells. If precipitation occurs,

sonication may help to redissolve the compound.[8]
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Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Experimental Workflow
The following diagram illustrates a typical workflow for using BS-181 dihydrochloride in a cell-

based assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1381285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Experiment

Analysis

Weigh BS-181 Powder

Dissolve in DMSO
(e.g., to 10 mM)

Aliquot and Store
 at -80°C

Thaw Stock Aliquot

Start Experiment

Dilute in Culture Medium
(to final concentration)

Treat Cells

Perform Assay
(e.g., Viability, Apoptosis, Cell Cycle)

Data Analysis

Click to download full resolution via product page

Caption: A typical workflow for dissolving and using BS-181.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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